Cas no 1936168-23-8 (5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione)

5-Cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione is a heterocyclic compound featuring a pyrimidine core substituted with a cyclopropyl group. Its unique structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid cyclopropyl moiety enhances steric and electronic properties, influencing binding affinity in target molecules. Its tetrahydropyrimidine-dione scaffold is versatile, enabling modifications for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive agents. The product exhibits high purity and consistent performance, ensuring reliability in research and industrial processes. Its well-defined chemical properties facilitate precise incorporation into complex molecular architectures.

5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione structure

1936168-23-8 structure

Product Name:5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione

CAS No:1936168-23-8

MF:C₇H₈N₂O₂

MW:152.150621414185

MDL:MFCD28362656

CID:5211707

Update Time:2025-10-31

5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione Chemical and Physical Properties

Names and Identifiers

- 4,6(1H,5H)-Pyrimidinedione, 5-cyclopropyl-
- 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione
- MDL： MFCD28362656
- Inchi： 1S/C7H8N2O2/c10-6-5(4-1-2-4)7(11)9-3-8-6/h3-5H,1-2H2,(H,8,9,10,11)
- InChI Key： RSCYFCXPILYSOK-UHFFFAOYSA-N
- SMILES： C1NC(=O)C(C2CC2)C(=O)N=1

5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-248815-1.0g	5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione	1936168-23-8	1.0g	$903.0	2023-02-20
Enamine	EN300-248815-2.5g	5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione	1936168-23-8	2.5g	$1871.0	2023-09-15
Enamine	EN300-248815-5.0g	5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione	1936168-23-8	5.0g	$2369.0	2023-02-20
Enamine	EN300-248815-10.0g	5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione	1936168-23-8	10.0g	$2980.0	2023-02-20
Enamine	EN300-248815-1g	5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione	1936168-23-8	1g	$903.0	2023-09-15
Enamine	EN300-248815-5g	5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione	1936168-23-8	5g	$2369.0	2023-09-15
Enamine	EN300-248815-10g	5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione	1936168-23-8	10g	$2980.0	2023-09-15

5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

Related Categories

Additional information on 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione

Introduction to 5-Cyclopropyl-1,4,5,6-Tetrahydropyrimidine-4,6-dione (CAS No. 1936168-23-8)

5-Cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione (CAS No. 1936168-23-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione consists of a cyclopropyl group attached to a tetrahydropyrimidine ring with two ketone functionalities. The cyclopropyl moiety is particularly noteworthy due to its strained ring structure, which can impart unique conformational properties and enhance the compound's biological activity. The tetrahydropyrimidine ring system is also significant as it is a common scaffold in many bioactive molecules.

Recent studies have highlighted the potential of 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action appears to involve the activation of Nrf2 signaling pathways, which are crucial for maintaining cellular redox balance and preventing oxidative stress. These results indicate that 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione may have neuroprotective properties and could be further explored for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It exhibits low plasma protein binding and undergoes minimal metabolism in the liver, which suggests that it may have a long half-life and sustained therapeutic effects. These characteristics are highly desirable for drug development and can contribute to improved patient compliance and treatment outcomes.

To further validate the therapeutic potential of 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione, several clinical trials are currently underway. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients and does not exhibit significant adverse effects at therapeutic doses. These preliminary findings are encouraging and warrant further investigation in larger-scale clinical trials to evaluate its efficacy and safety in treating specific diseases.

In conclusion, 5-cyclopropyl-1,4,5,6-tetrahydropyrimidine-4,6-dione (CAS No. 1936168-23-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various medical conditions.